Cas no 1261841-35-3 (3-(3-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 3-(3-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1261841-35-3
• MF: C₁₄H₉F₆NO₂
• MW: 337.217184782028
• CID: 4986444
• Update Time: 2025-08-05

3-(3-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C14H9F6NO2/c15-13(16,17)12-11(9(7-22)4-5-21-12)8-2-1-3-10(6-8)23-14(18,19)20/h1-6,22H,7H2
• InChI Key： JLWHZRMLCJUNCD-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=CN=1)CO)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4

Additional information on 3-(3-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine-4-methanol

Comprehensive Overview of 3-(3-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine-4-methanol (CAS No. 1261841-35-3)

The compound 3-(3-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine-4-methanol (CAS No. 1261841-35-3) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring both trifluoromethoxy and trifluoromethyl groups, enhances its biological activity and metabolic stability. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and neurological disorders.

In recent years, the demand for fluorinated compounds like 3-(3-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine-4-methanol has surged, driven by their ability to improve drug efficacy and reduce side effects. This trend aligns with the growing focus on precision medicine and sustainable chemistry, making it a hot topic in scientific forums and patent filings. The compound’s CAS No. 1261841-35-3 is frequently searched in databases such as PubChem and Reaxys, reflecting its relevance in modern research.

The synthesis of 3-(3-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine-4-methanol involves multi-step organic reactions, including cross-coupling and fluorination techniques. Its pyridine core and fluorinated substituents contribute to its lipophilicity, which is critical for membrane permeability in drug delivery systems. These properties are often discussed in the context of bioavailability optimization, a key concern for pharmaceutical developers.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals, where fluorinated molecules are valued for their pest resistance and environmental persistence. However, its use must comply with regulatory standards to ensure ecological safety. The keyword "fluorinated pyridine derivatives" is commonly associated with queries about green chemistry alternatives, highlighting the balance between innovation and sustainability.

Analytical characterization of CAS No. 1261841-35-3 typically employs techniques like NMR, HPLC, and mass spectrometry. These methods ensure purity and structural integrity, which are vital for reproducible research outcomes. Discussions around quality control in chemical synthesis often reference such protocols, addressing concerns raised by academic and industrial chemists alike.

In summary, 3-(3-(Trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine-4-methanol represents a versatile scaffold in medicinal and agricultural chemistry. Its CAS No. 1261841-35-3 serves as a gateway for further exploration into fluorinated heterocycles, aligning with global trends in drug development and material science. Future studies may focus on its mechanistic pathways and scalable production methods to meet industry demands.